Cas no 1245914-55-9 (Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate
• CAS No: 1245914-55-9
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4906186
• Update Time: 2025-10-30

Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)6-3-5(10)4-14-7(6)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： YELNQNLCIGXSHW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(=CN=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate

Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate (CAS No. 1245914-55-9): A Comprehensive Overview

Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate (CAS No. 1245914-55-9) is a fluorinated nicotinate derivative that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for various therapeutic applications due to its distinct chemical properties and biological activities. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts enhanced metabolic stability and improved binding affinity to biological targets, making it a valuable candidate for further investigation.

The synthesis of Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The fluorination step is particularly critical, as it determines the electronic properties and reactivity of the molecule. Advanced synthetic methodologies, such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution patterns efficiently.

Recent studies have highlighted the potential of fluorinated nicotinates as key intermediates in the development of novel agrochemicals and pharmaceuticals. The introduction of fluorine atoms into organic molecules often enhances their bioavailability, pharmacokinetic profiles, and overall efficacy. In particular, Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate has shown promise in preclinical trials as a precursor for active pharmaceutical ingredients (APIs) with potent biological activities.

The structural motif of Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate shares similarities with well-known pharmacophores found in therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. The trifluoromethyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding affinity. This feature makes it an attractive scaffold for designing molecules with improved pharmacological properties.

In the realm of agrochemicals, fluorinated nicotinates have been explored for their potential as herbicides and insecticides. The enhanced lipophilicity and metabolic stability provided by fluorine substitution allow these compounds to interact more effectively with biological targets in pests and weeds. Research has demonstrated that derivatives of Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate exhibit promising activity against a range of resistant strains, offering a new avenue for sustainable agricultural practices.

The impact of fluorine substitution on the electronic properties of organic molecules has also been studied extensively. Computational chemistry techniques, such as density functional theory (DFT) calculations, have been employed to elucidate the electronic structure and reactivity of Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate. These studies have provided valuable insights into how fluorine atoms influence molecular interactions and have guided the design of more effective derivatives.

One notable application of Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in the treatment of cancer and inflammatory diseases. The unique structural features of this compound allow it to bind tightly to kinase active sites, inhibiting their activity and thereby modulating cellular processes.

The synthesis and characterization of novel fluorinated nicotinates continue to be an active area of research. Recent advancements in synthetic chemistry have enabled the efficient preparation of complex derivatives with tailored properties. These efforts are driven by the need for more effective therapeutic agents that can overcome existing limitations associated with traditional drug designs.

In conclusion, Ethyl 5-fluoro-2-(trifluoromethyl)nicotinate (CAS No. 1245914-55-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for further investigation in both pharmaceuticals and agrochemicals. As research continues to uncover new applications for this derivative, its importance in drug discovery is expected to grow.